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Compound of Interest

Compound Name: Tyvelose

Cat. No.: B8120476 Get Quote

For immediate reference, Tyvelose is not classified as a hazardous substance according to the

Globally Harmonized System (GHS)[1]. However, adherence to proper laboratory disposal

protocols is essential to ensure a safe working environment and regulatory compliance. This

guide provides detailed procedures for the proper disposal of Tyvelose in research and drug

development settings.

Chemical and Physical Properties
A summary of key quantitative data for Tyvelose is presented below.

Property Value

Molecular Formula C₆H₁₂O₄[2][3][4]

Molecular Weight 148.16 g/mol [2][4][5]

CAS Number 5658-12-8[1][3][4]

Appearance Not determined, likely a solid[1]

Solubility

Soluble in DMF (20 mg/ml), DMSO (20 mg/ml),

Ethanol (10 mg/ml), and PBS (pH 7.2) (10

mg/ml)[3]

Flammability Product is not flammable[1]
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Disposal Procedures
The appropriate disposal method for Tyvelose depends on its physical state (solid or in

solution) and the nature of any associated chemicals. Always consult your institution's specific

waste disposal guidelines and local regulations before proceeding.

Step-by-Step Disposal Guidance:
Assess the Waste Stream:

Determine if the Tyvelose waste is in its pure, solid form or dissolved in a solvent.

Identify any other chemicals or contaminants present in the waste.

Pure, Uncontaminated Tyvelose (Solid):

Collect the solid waste in a designated, clearly labeled container for non-hazardous solid

chemical waste.

Ensure the container is sealed to prevent dust inhalation.

Dispose of the container through your institution's established chemical waste

management program.

Tyvelose Solutions:

Aqueous Solutions: If Tyvelose is dissolved in water with no other hazardous chemicals, it

can often be disposed of down the drain with a copious amount of water. However, it is

critical to first verify that this is permissible under your local wastewater regulations.

Solvent Solutions: If Tyvelose is dissolved in a flammable or hazardous solvent (e.g.,

DMSO, Ethanol), the solution must not be poured down the drain.

Collect the waste solution in a designated, properly labeled container for hazardous

chemical waste. The label should clearly identify all chemical constituents.

Store the container in a designated satellite accumulation area for hazardous waste.
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Arrange for disposal through your institution's hazardous waste management program.

Contaminated Materials:

Any materials that have come into contact with Tyvelose, such as gloves, weigh boats,

and pipette tips, should be evaluated for contamination.

If these materials are also contaminated with hazardous chemicals, they must be disposed

of as hazardous waste.

If they are only contaminated with non-hazardous Tyvelose, they can typically be

disposed of as regular laboratory waste, in accordance with your institution's policies.

Experimental Protocols
This document does not cite specific experiments. The disposal procedures provided are based

on the chemical's safety data sheet and general best practices for laboratory chemical waste

management.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tyvelose.
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Assess Tyvelose Waste Stream

Is the waste pure, solid Tyvelose?

Is the solvent water (aqueous solution)?

No (in solution)

Collect in labeled
non-hazardous solid waste container

Yes

Is the solvent hazardous?

No

Verify drain disposal is permitted
by local regulations

Yes

Collect in labeled
hazardous liquid waste container

Yes Drain disposal prohibited

No (other non-aqueous,
non-hazardous solvent)

Dispose down drain with
copious amounts of water

YesNo

Dispose through institutional
chemical waste program

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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